Cas no 23526-11-6 (Inosine,2'-deoxy-6-S-methyl-6-thio- (9CI))

• Product name: Inosine,2'-deoxy-6-S-methyl-6-thio- (9CI)
• CAS No: 23526-11-6
• MF: C₁₁H₁₄N₄O₃S
• MW: 282.31886
• CID: 286882
• PubChem ID: 265517

Inosine,2'-deoxy-6-S-methyl-6-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

• Inosine,2'-deoxy-6-S-methyl-6-thio- (9CI)
• 2-(hydroxymethyl)-5-(6-methylsulfanylpurin-9-yl)oxolan-3-ol
• 9-(2-deoxypentofuranosyl)-6-(methylsulfanyl)-9H-purine
• 9h-purine, 9-(2-deoxypentofuranosyl)-6-(methylthio)-
• AC1L6E4I
• AC1Q4Y5I
• AR-1H5758
• CHEMBL119460
• NSC101627
• S-methylthiodeoxyinosine
• NSC-101627
• DTXSID50295383
• 23526-11-6

• Inchi： InChI=1S/C11H14N4O3S/c1-19-11-9-10(12-4-13-11)15(5-14-9)8-2-6(17)7(3-16)18-8/h4-8,16-17H,2-3H2,1H3
• InChI Key： YRNDGOJOSCJYAI-UHFFFAOYSA-N
• SMILES： OCC1C(O)CC(N2C=NC3C(=NC=NC2=3)SC)O1

Computed Properties

• Exact Mass: 282.07882
• Monoisotopic Mass: 282.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 93.29
• LogP: 0.18890